![molecular formula C17H18INO3 B4114372 N-(4-iodo-2,5-dimethylphenyl)-2,6-dimethoxybenzamide](/img/structure/B4114372.png)
N-(4-iodo-2,5-dimethylphenyl)-2,6-dimethoxybenzamide
Overview
Description
N-(4-iodo-2,5-dimethylphenyl)-2,6-dimethoxybenzamide is a chemical compound with potential applications in scientific research. It is a member of the benzamide family of compounds, which are known for their diverse biological activities.
Mechanism of Action
The mechanism of action of N-(4-iodo-2,5-dimethylphenyl)-2,6-dimethoxybenzamide involves its selective binding to the bromodomain of BRD4. This binding prevents the interaction of BRD4 with acetylated histones, which are necessary for the recruitment of transcriptional machinery to specific genes. As a result, the expression of certain genes is altered, leading to changes in cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are dependent on the specific biological target being studied. For example, inhibition of BRD4 activity can lead to decreased proliferation and increased apoptosis in cancer cells. In addition, this compound has been shown to have anti-inflammatory effects in animal models of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-iodo-2,5-dimethylphenyl)-2,6-dimethoxybenzamide in lab experiments is its selectivity for BRD4. This allows for the study of specific biological processes that are regulated by this protein. However, one limitation is that the effects of this compound may be cell-type specific, which can complicate the interpretation of results.
Future Directions
There are several future directions for the use of N-(4-iodo-2,5-dimethylphenyl)-2,6-dimethoxybenzamide in scientific research. One direction is the development of more selective and potent inhibitors of BRD4 activity. Another direction is the study of the effects of this compound on other biological targets, such as other bromodomain-containing proteins. Finally, the use of this compound in animal models of disease may provide insight into its potential therapeutic applications.
Scientific Research Applications
N-(4-iodo-2,5-dimethylphenyl)-2,6-dimethoxybenzamide has potential applications in scientific research as a tool compound for studying the function of certain biological targets. For example, it has been shown to selectively inhibit the activity of a protein called BRD4, which is involved in the regulation of gene expression. This inhibition can lead to changes in cellular processes such as proliferation, differentiation, and apoptosis, making this compound a useful tool for studying these processes.
properties
IUPAC Name |
N-(4-iodo-2,5-dimethylphenyl)-2,6-dimethoxybenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18INO3/c1-10-9-13(11(2)8-12(10)18)19-17(20)16-14(21-3)6-5-7-15(16)22-4/h5-9H,1-4H3,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBPQGKMGOYHIMW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1I)C)NC(=O)C2=C(C=CC=C2OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18INO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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